Cas no 62399-96-6 (Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-)

Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)- structure
62399-96-6 structure
Product Name:Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
CAS No:62399-96-6
MF:C14H23N3O
MW:249.35192322731
CID:446220
PubChem ID:20394348
Update Time:2025-04-19

Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
    • N-butyl-N-(1-methylpyrazol-3-yl)cyclopentanecarboxamide
    • N-Butyl-N-(1-methyl-1H-pyrazol-3-yl)cyclopentanecarboxamide
    • 62399-96-6
    • DTXSID50606672
    • SCHEMBL11560919
    • Inchi: 1S/C14H23N3O/c1-3-4-10-17(13-9-11-16(2)15-13)14(18)12-7-5-6-8-12/h9,11-12H,3-8,10H2,1-2H3
    • InChI Key: RRDQFSDGNFTDKP-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCC1)N(C1C=CN(C)N=1)CCCC

Computed Properties

  • Exact Mass: 249.18429
  • Monoisotopic Mass: 249.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13

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